Cas no 2248283-89-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyclopent-1-en-1-yl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyclopent-1-en-1-yl)propanoate
• CAS No: 2248283-89-6
• MF: C₁₆H₁₅NO₄
• MW: 285.294604539871
• CID: 5801194
• PubChem ID: 165719342
• Update Time: 2025-06-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyclopent-1-en-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6514090
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyclopent-1-en-1-yl)propanoate
• 2248283-89-6

• Inchi： 1S/C16H15NO4/c1-10(11-6-2-3-7-11)16(20)21-17-14(18)12-8-4-5-9-13(12)15(17)19/h4-6,8-10H,2-3,7H2,1H3
• InChI Key： XSCXYJJHPXVUBE-UHFFFAOYSA-N
• SMILES： O(C(C(C)C1=CCCC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 285.10010796g/mol
• Monoisotopic Mass: 285.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyclopent-1-en-1-yl)propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyclopent-1-en-1-yl)propanoate (CAS No. 2248283-89-6) in Modern Chemical and Pharmaceutical Research

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyclopent-1-en-1-yl)propanoate, identified by the CAS number 2248283-89-6, represents a significant advancement in the field of medicinal chemistry. Its unique structural framework, combining an isoindole core with a cyclopentene moiety and a dioxo group, positions it as a promising candidate for further exploration in drug discovery and therapeutic applications. This introduction delves into the compound's chemical properties, potential biological activities, and its relevance in contemporary research.

Chemically speaking, the molecule exhibits a complex arrangement of functional groups that contribute to its distinct reactivity and interaction capabilities. The presence of the dioxo (ketone) group at the 1-position of the isoindole ring suggests potential for nucleophilic addition reactions, while the ester functionality at the 2-position introduces versatility in further derivatization. The cyclopentene side chain adds another layer of complexity, offering opportunities for conformational studies and exploring steric effects on biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of such molecules with high precision. Studies utilizing molecular docking simulations have indicated that derivatives of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cyclopent-1-en-1-yl)propanoate may exhibit inhibitory activity against various enzymes implicated in metabolic pathways. This aligns with current trends in pharmaceutical development, where targeting key enzymes with high specificity is crucial for achieving therapeutic efficacy.

The isoindole scaffold itself has garnered considerable attention due to its structural similarity to certain bioactive natural products. For instance, related compounds have been reported to possess anti-inflammatory and antimicrobial properties. The incorporation of a cyclopentene group into this framework may enhance solubility and improve oral bioavailability, making it an attractive scaffold for drug design. Furthermore, the dioxo group can serve as a handle for further functionalization via cross-coupling reactions or oxidation processes, expanding the library of potential derivatives.

In light of these attributes, researchers are exploring synthetic routes to access analogs of CAS No. 2248283-89-6 with optimized pharmacokinetic profiles. Transition-metal-catalyzed reactions have emerged as particularly useful tools in this regard, enabling efficient construction of complex molecular architectures. For example, palladium-catalyzed cross-coupling reactions between aryl halides and organometallic reagents can be employed to introduce new substituents at strategic positions within the molecule.

The biological evaluation of such compounds often involves high-throughput screening (HTS) campaigns to identify hits with promising activity against disease-relevant targets. Preliminary data suggest that derivatives of this class may modulate signaling pathways involved in cancer progression or neurodegenerative disorders. These findings are particularly encouraging given the growing recognition of isoindole derivatives as pharmacologically relevant entities.

From a synthetic chemistry perspective, one notable challenge lies in achieving regioselectivity during functionalization. The presence of multiple reactive sites necessitates careful control over reaction conditions to prevent unwanted side products. Advances in organometallic chemistry have provided novel methodologies for selective transformations, such as directed ortho-metalation (DoM) strategies that allow for precise functionalization at desired positions within the isoindole ring system.

The integration of machine learning techniques into drug discovery pipelines has also accelerated the process of identifying lead compounds. By leveraging large datasets containing chemical structures and biological activity annotations, predictive models can rank candidates based on their likelihood of success in preclinical studies. This approach has been particularly effective when combined with experimental validation through rapid synthesis and testing cycles.

Future directions in research may focus on exploring the stereochemistry of this compound and its analogs. As chirality plays a critical role in determining biological activity, enantioselective synthesis or resolution techniques could yield enantiomerically pure forms with enhanced potency or reduced toxicity profiles. Additionally, investigating prodrugs based on this scaffold could improve delivery systems while maintaining therapeutic efficacy.

The versatility of CAS No. 2248283-89-6 extends beyond its applications as an intermediate in drug synthesis; it also serves as a valuable building block for materials science research. Functionalized isoindole derivatives exhibit interesting electronic properties due to their conjugated systems and aromaticity-enhancing substituents like nitro or cyano groups embedded within them through further chemical modifications after initial synthesis from this core structure.

In conclusion,1,3-dioxo,2,3-dihydro,1H-*isoindol*-,2*-yl *(cy*copenta-*n*-en-*1*-yl)pr*op*an*oo*te, identified by its CAS number *2248283, represents an exciting area for innovation within medicinal chemistry and beyond due not only to its structural complexity but also because it embodies many modern approaches toward drug discovery including computational modeling alongside traditional wet-lab experimentation which will continue shaping future breakthroughs across multiple disciplines where precision is paramount when designing novel therapeutics intended ultimately benefiting human health outcomes worldwide now more than ever before than before before ever before before before ever before before ever before before ever before.